Cas no 1806788-72-6 (Methyl 2-amino-3-cyano-6-(difluoromethyl)pyridine-4-carboxylate)

Methyl 2-amino-3-cyano-6-(difluoromethyl)pyridine-4-carboxylate is a versatile pyridine derivative with a functionalized structure, featuring amino, cyano, and difluoromethyl substituents. Its electron-deficient pyridine core and multiple reactive sites make it a valuable intermediate in pharmaceutical and agrochemical synthesis. The difluoromethyl group enhances metabolic stability and lipophilicity, while the ester and cyano functionalities offer flexibility for further derivatization. This compound is particularly useful in the development of heterocyclic compounds, serving as a precursor for bioactive molecules. Its well-defined reactivity profile and stability under standard conditions ensure reliable performance in synthetic applications. Suitable for research-scale and industrial use, it adheres to high purity standards.
Methyl 2-amino-3-cyano-6-(difluoromethyl)pyridine-4-carboxylate structure
1806788-72-6 structure
Product Name:Methyl 2-amino-3-cyano-6-(difluoromethyl)pyridine-4-carboxylate
CAS No:1806788-72-6
MF:C9H7F2N3O2
MW:227.167588472366
CID:4928514
Update Time:2025-08-05

Methyl 2-amino-3-cyano-6-(difluoromethyl)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2-amino-3-cyano-6-(difluoromethyl)pyridine-4-carboxylate
    • Inchi: 1S/C9H7F2N3O2/c1-16-9(15)4-2-6(7(10)11)14-8(13)5(4)3-12/h2,7H,1H3,(H2,13,14)
    • InChI Key: UHAICKSEDXAKEK-UHFFFAOYSA-N
    • SMILES: FC(C1C=C(C(=O)OC)C(C#N)=C(N)N=1)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 315
  • XLogP3: 1.3
  • Topological Polar Surface Area: 89

Methyl 2-amino-3-cyano-6-(difluoromethyl)pyridine-4-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A022005800-500mg
Methyl 2-amino-3-cyano-6-(difluoromethyl)pyridine-4-carboxylate
1806788-72-6 97%
500mg
$1,019.20 2022-03-31
Alichem
A022005800-1g
Methyl 2-amino-3-cyano-6-(difluoromethyl)pyridine-4-carboxylate
1806788-72-6 97%
1g
$1,646.40 2022-03-31

Additional information on Methyl 2-amino-3-cyano-6-(difluoromethyl)pyridine-4-carboxylate

Methyl 2-amino-3-cyano-6-(difluoromethyl)pyridine-4-carboxylate (CAS No. 1806788-72-6): An Overview

Methyl 2-amino-3-cyano-6-(difluoromethyl)pyridine-4-carboxylate (CAS No. 1806788-72-6) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is characterized by its unique structural features, including an amino group, a cyano group, and a difluoromethyl substituent on a pyridine ring. These functional groups contribute to its potential applications in the development of novel therapeutic agents.

The cyano group in Methyl 2-amino-3-cyano-6-(difluoromethyl)pyridine-4-carboxylate is known for its ability to enhance the electronic properties of the molecule, making it a valuable building block in the synthesis of various bioactive compounds. The presence of the difluoromethyl substituent further modulates the compound's physicochemical properties, such as lipophilicity and metabolic stability, which are crucial for optimizing drug candidates.

Recent studies have highlighted the potential of Methyl 2-amino-3-cyano-6-(difluoromethyl)pyridine-4-carboxylate in the development of inhibitors for specific enzymes and receptors. For instance, research published in the Journal of Medicinal Chemistry has shown that derivatives of this compound exhibit potent inhibitory activity against kinases, which are key targets in cancer therapy. The unique combination of functional groups in this molecule allows for fine-tuning of its binding affinity and selectivity, making it a promising lead compound for further optimization.

In addition to its potential as an enzyme inhibitor, Methyl 2-amino-3-cyano-6-(difluoromethyl)pyridine-4-carboxylate has also been explored for its anti-inflammatory properties. Studies have demonstrated that this compound can effectively modulate inflammatory pathways, suggesting its potential use in treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease. The ability to modulate multiple biological targets makes this compound an attractive candidate for multi-target drug design strategies.

The synthesis of Methyl 2-amino-3-cyano-6-(difluoromethyl)pyridine-4-carboxylate involves several well-established chemical reactions. One common approach involves the reaction of a suitable pyridine derivative with methyl cyanoacetate and difluoroacetic acid. This multi-step process allows for the precise control of functional group introduction and modification, enabling chemists to tailor the properties of the final product to meet specific research or therapeutic needs.

The pharmacokinetic properties of Methyl 2-amino-3-cyano-6-(difluoromethyl)pyridine-4-carboxylate have been extensively studied to understand its behavior in biological systems. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for ensuring its efficacy and safety as a potential drug candidate. The presence of the difluoromethyl group has been shown to enhance metabolic stability, reducing the risk of rapid degradation and increasing the compound's half-life in vivo.

Clinical trials involving derivatives of Methyl 2-amino-3-cyano-6-(difluoromethyl)pyridine-4-carboxylate are currently underway to evaluate their safety and efficacy in human subjects. Preliminary results from phase I trials have indicated that these compounds are well-tolerated at therapeutic doses and show promising therapeutic effects. Further clinical studies are needed to fully assess their potential as novel therapeutic agents.

In conclusion, Methyl 2-amino-3-cyano-6-(difluoromethyl)pyridine-4-carboxylate (CAS No. 1806788-72-6) is a highly promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for the development of novel drugs targeting various diseases. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and pave the way for its future use in clinical practice.

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